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Compound of Interest

Compound Name:
5-Chloro-2-methylphenyl

isocyanate

Cat. No.: B021075 Get Quote

Essential Safety and Handling Guide for 5-Chloro-2-
methylphenyl isocyanate
This guide provides immediate, essential safety protocols and logistical information for handling

5-Chloro-2-methylphenyl isocyanate in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe operational procedures and

proper disposal.

Chemical Identifier and Properties

Property Value

Chemical Name 5-Chloro-2-methylphenyl isocyanate

CAS Number 40411-27-6[1][2]

Molecular Formula C8H6ClNO[2]

Molecular Weight 167.59 g/mol [2]

Boiling Point 115 °C at 5 mmHg

Density 1.226 g/mL at 25 °C

Storage Temperature 2-8°C
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Hazard Classifications and Statements
5-Chloro-2-methylphenyl isocyanate is classified as a hazardous substance with the

following risk and safety phrases:

Hazard Code Description

H302 + H312 + H332
Harmful if swallowed, in contact with skin, or if

inhaled.

H315 Causes skin irritation.

H317 May cause an allergic skin reaction.

H319 Causes serious eye irritation.

H334
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.

H335 May cause respiratory irritation.

Signal Word: Danger

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final line of defense and should be used in conjunction with

engineering controls like fume hoods.[3][4]
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PPE Category Specification

Respiratory Protection

Full-face or half-face respirator with organic

vapor and particulate filters (A2P3 or similar

rating).[3] For higher concentrations or spraying,

a supplied-air respirator is recommended.[5]

Hand Protection

Chemical-resistant gloves such as neoprene,

nitrile, or butyl rubber.[3][6] Standard latex

gloves are not suitable.[5]

Eye Protection
Safety goggles or a full-face shield are

essential.[3][6]

Skin and Body Protection

Disposable coveralls or suits to prevent skin

contact.[3][7] Closed-toe shoes are mandatory.

[4]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle 5-Chloro-2-methylphenyl isocyanate in a well-ventilated area,

preferably within a chemical fume hood.[8][9]

Incompatible Substances: Avoid contact with water, alcohols, amines, and strong oxidizing

agents. Isocyanates react with water to produce carbon dioxide, which can lead to a

pressure build-up in sealed containers.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area between 2-

8°C. Keep away from heat and sources of ignition.[10]

Emergency Procedures: Spills

Evacuation: Evacuate and ventilate the spill area. Restrict access to essential personnel

only.[11]

PPE: Wear the appropriate PPE as detailed above.[11]
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Containment: Dike the spill to prevent it from entering drains or water systems.[11]

Absorption: Absorb the spill with a dry, inert material such as sawdust, vermiculite, dry sand,

or earth.[11][12] Do not use water.[11]

Collection: Shovel the absorbed material into an open-top container. Do not seal the

container as the reaction with moisture can cause a dangerous pressure buildup.[11]

Decontamination of Spill Area: Neutralize the spill area with a decontamination solution.

Emergency Procedures: Exposure

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[9][13]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation or a rash

occurs.[8][13]

Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[8][13][14]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[9][15]

Waste Disposal Plan

All materials contaminated with 5-Chloro-2-methylphenyl isocyanate must be treated as

hazardous waste.[12]

Neutralization: Before disposal, the isocyanate waste should be neutralized. This can be

achieved by slowly adding the waste to a decontamination solution while stirring in a well-

ventilated fume hood.[12]

Decontamination Solutions:

Formula 1: 5-10% Sodium Carbonate, 0.2% Liquid Detergent, and 89.8-94.8% Water.[11]
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Formula 2: 3-8% Concentrated Ammonia Solution, 0.2% Liquid Detergent, and 91.8-

96.8% Water. (Requires good ventilation due to ammonia vapor).[11]

Container Decontamination: Empty containers must also be decontaminated with one of the

solutions above before disposal.[12][16] Leave bungs loose initially to allow for the release of

any carbon dioxide gas.[16]

Final Disposal: Contact a licensed hazardous waste disposal contractor for the proper

disposal of the neutralized waste and decontaminated containers.[11]

Experimental Protocol: Neutralization of 5-Chloro-2-
methylphenyl isocyanate Waste
This protocol outlines a general procedure for neutralizing small quantities of 5-Chloro-2-
methylphenyl isocyanate waste in a laboratory setting.

Materials:

5-Chloro-2-methylphenyl isocyanate waste

Decontamination solution (see formulas above)

Large, chemically resistant, open-top container

Stirring rod or magnetic stirrer

Chemical fume hood

Appropriate PPE

Procedure:

Prepare Decontamination Solution: In a chemical fume hood, prepare the chosen

decontamination solution in a container large enough to accommodate the waste and allow

for stirring.

Controlled Addition of Waste: While gently stirring, slowly add the 5-Chloro-2-methylphenyl
isocyanate waste in small increments to the neutralization solution.
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Monitor Reaction: The reaction may produce gas (carbon dioxide). Ensure the addition is

slow enough to control the reaction rate and prevent splashing.

Allow for Complete Reaction: Continue stirring for a sufficient period to ensure all the

isocyanate has reacted. The exact time will depend on the quantity of waste.

Dispose of Neutralized Waste: The resulting neutralized mixture should be disposed of as

hazardous waste according to local regulations.

Workflow and Safety Relationships
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Safe Handling Workflow for 5-Chloro-2-methylphenyl isocyanate

Preparation

Handling

Cleanup & Disposal Emergency Response

Risk Assessment

Gather PPE

Prepare Work Area

Chemical Handling

Waste Collection Spill Exposure

Decontamination

Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 5-Chloro-2-methylphenyl isocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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